Dibutyl (2-hydroxypropan-2-yl)phosphonate

• Molecular Formula: C11H25O4P
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 2-dibutoxyphosphorylpropan-2-ol
• InChI: InChI=1S/C11H25O4P/c1-5-7-9-14-16(13,11(3,4)12)15-10-8-6-2/h12H,5-10H2,1-4H3
• InChI Key: FSQPWLSBMZGPRY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOP(=O)(C(C)(C)O)OCCCC

Description

Dibutyl (2-hydroxypropan-2-yl)phosphonate is a useful research compound. Its molecular formula is C11H25O4P and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Next, into a two-liter four-necked flask provided with a stirrer, a thermometer, a dropping device, a hydrochloric-acid-recovering device and a condenser, 213.4 g (1.1 moles) of dibutyl phosphite, 5.6 g (0.06 moles) of triethylamine and 1.9 g (0.020 moles) of magnesium chloride were fed. While stirring the resulting mixed solution at 40° C., 70.2 g (1.2 moles) of acetone was added thereto in an hour. The mixed solution was further stirred for 1 hour at the same temperature (40° C.) to complete the reaction. Thereafter, the resulting reaction solution was washed with a 1% dilute hydrochloric acid aqueous solution and a saturated sodium carbonate aqueous solution successively and rinsed with water twice to remove the triethylamine and the magnesium chloride. Then, while heating the reaction mixture to 80° C., water was recovered under a reduced pressure of about 2.7 kPa. Further, nitrogen topping was carried out under the same conditions to remove the low-boiling point portions, thereby obtaining 254.6 g of dibutyl(1-hydroxy-1-methylethyl)phosphonate (raw material 2).